Cas no 61762-86-5 (Propanediol, oxybis-, tetrapropanoate)
61762-86-5 structure
Product Name:Propanediol, oxybis-, tetrapropanoate
CAS No:61762-86-5
MF:C18H38O13
MW:462.486527919769
CID:467087
PubChem ID:71392467
Update Time:2025-04-19
Propanediol, oxybis-, tetrapropanoate Chemical and Physical Properties
Names and Identifiers
-
- Propanediol, oxybis-, tetrapropanoate
- 3-(3,3-dihydroxypropoxy)propane-1,1-diol,propanoic acid
- Propanoic acid--3,3'-oxydi(propane-1,1-diol) (4/1)
- DTXSID20814282
- 61762-86-5
-
- Inchi: 1S/C6H14O5.4C3H6O2/c7-5(8)1-3-11-4-2-6(9)10;4*1-2-3(4)5/h5-10H,1-4H2;4*2H2,1H3,(H,4,5)
- InChI Key: JHKJBCOXUVLGBR-UHFFFAOYSA-N
- SMILES: O(CCC(O)O)CCC(O)O.OC(CC)=O.OC(CC)=O.OC(CC)=O.OC(CC)=O
Computed Properties
- Exact Mass: 462.23124
- Monoisotopic Mass: 462.23124126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 113
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 239Ų
Experimental Properties
- PSA: 239.35
Propanediol, oxybis-, tetrapropanoate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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